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Compound of Interest

Compound Name: 2-Amino-5-methylhexane

Cat. No.: B140909 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper management and disposal of chemical waste is a critical component of ensuring a

safe and compliant work environment. This guide provides detailed, step-by-step procedures

for the safe disposal of 2-Amino-5-methylhexane (also known as 1,4-dimethylpentylamine), a

flammable, corrosive, and toxic aliphatic amine. Adherence to these protocols is essential for

personnel safety and environmental protection.

Key Safety and Hazard Information
2-Amino-5-methylhexane is classified as a hazardous substance with the following primary

concerns:

Flammability: It is a flammable liquid with a flash point of 28°C, and its vapors can form

explosive mixtures with air.[1]

Corrosivity: It causes severe skin burns and eye damage.[2]

Toxicity: It is harmful if swallowed or in contact with skin and can cause respiratory irritation.

[3]

Waste containing 2-Amino-5-methylhexane must be managed as hazardous waste in

accordance with local, regional, and national regulations.[2][4][5]
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Proper disposal planning requires an understanding of the key physical and chemical

properties of the substance.

Property Value Implication for Disposal

CAS Number 28292-43-5
Unique identifier for tracking

and reporting.

Molecular Formula C₇H₁₇N
Informs on the basic

composition.

Molecular Weight 115.22 g/mol
Relevant for calculating

quantities for disposal.

Physical State Liquid
Requires appropriate liquid

waste containers.

Boiling Point 128-129 °C [1][6]

Density 0.760 g/mL at 20 °C [1][6]

Flash Point 28 °C [1]

pKa 10.98 [1]

Detailed Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2-Amino-5-
methylhexane and contaminated materials. This process should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Amino-5-methylhexane waste, ensure you are wearing the appropriate

PPE:

Gloves: Wear suitable protective gloves.

Eye Protection: Use safety glasses with side-shields or goggles. A face shield may be

necessary for larger quantities.
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Protective Clothing: A lab coat or chemical-resistant apron is required.

Step 2: Waste Segregation and Collection

Dedicated Waste Container: Collect all 2-Amino-5-methylhexane waste, including

contaminated materials like absorbent pads, in a designated, properly labeled, and sealed

container. The container must be compatible with the chemical.

Avoid Mixing: Do not mix 2-Amino-5-methylhexane waste with other incompatible waste

streams, particularly strong oxidizing agents, acids, and nitriles.[3]

Spill Management: In case of a spill, soak it up with an inert absorbent material (e.g., sand,

vermiculite).[2] Use non-sparking tools to collect the material and place it in the designated

waste container.[2][4]

Step 3: Container Labeling and Storage

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Amino-5-methylhexane," and the associated hazards (Flammable, Corrosive, Toxic).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames.[2] Ensure the storage area is designated for hazardous

waste.

Step 4: Disposal Procedure

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal company.[2] Do not attempt to dispose of this chemical through the

sanitary sewer system or as regular trash.[2][7]

Regulatory Compliance: Ensure that all disposal activities comply with institutional, local, and

national hazardous waste regulations.[4][5]

Experimental Protocol: Small-Scale Spill
Decontamination
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For minor spills, the following decontamination procedure can be applied after the bulk of the

spill has been absorbed.

Initial Absorption: As detailed in Step 2 of the Disposal Protocol, absorb the spill with an inert

material.

Surface Neutralization: Prepare a weak acidic solution (e.g., 5% citric acid solution).

Cautiously apply the solution to the contaminated surface to neutralize any remaining amine.

Final Cleaning: Wipe the area with a cloth dampened with the weak acid solution, followed

by a clean, wet cloth.

Waste Collection: All materials used for decontamination, including the absorbent material

and wipes, must be placed in the designated hazardous waste container for 2-Amino-5-
methylhexane.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 2-Amino-5-
methylhexane.
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Caption: Workflow for the proper disposal of 2-Amino-5-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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